Cas no 5805-25-4 (2-tridecyl-1H-benzimidazole)

2-tridecyl-1H-benzimidazole structure
2-tridecyl-1H-benzimidazole structure
Product Name:2-tridecyl-1H-benzimidazole
CAS No:5805-25-4
MF:C20H32N2
MW:300.481485366821
CID:1608123
PubChem ID:252337
Update Time:2025-04-21

2-tridecyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 2-tridecyl-1H-benzimidazole
    • 1H-benzimidazole, 2-tridecyl-
    • NSC74054
    • CHEMBL169212
    • NSC-74054
    • BDBM50404936
    • SCHEMBL3166862
    • DTXSID10973630
    • 5805-25-4
    • AKOS024349850
    • Inchi: 1S/C20H32N2/c1-2-3-4-5-6-7-8-9-10-11-12-17-20-21-18-15-13-14-16-19(18)22-20/h13-16H,2-12,17H2,1H3,(H,21,22)
    • InChI Key: OZRZZNNKEBHRGQ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 300.25676
  • Monoisotopic Mass: 300.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 465.4°C at 760 mmHg
  • Flash Point: 225.5°C
  • Refractive Index: 1.54
  • PSA: 28.68
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